Cas no 310424-35-2 (Benzonitrile,5-(hydroxymethyl)-2-methoxy-)

Benzonitrile,5-(hydroxymethyl)-2-methoxy- is a versatile aromatic nitrile derivative featuring both hydroxymethyl and methoxy functional groups. Its molecular structure, combining a polar nitrile group with hydroxyl and methoxy substituents, makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The hydroxymethyl group offers reactivity for further functionalization, while the methoxy group enhances solubility and electronic properties. This compound is useful in cross-coupling reactions, heterocycle formation, and as a building block for bioactive molecules. Its stability and well-defined reactivity profile make it suitable for controlled synthetic applications in research and industrial settings.

Benzonitrile,5-(hydroxymethyl)-2-methoxy- structure

310424-35-2 structure

Product Name:Benzonitrile,5-(hydroxymethyl)-2-methoxy-

CAS No:310424-35-2

MF:C₉H₉NO₂

MW:163.173262357712

CID:300665

PubChem ID:22996194

Update Time:2025-10-13

Benzonitrile,5-(hydroxymethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,5-(hydroxymethyl)-2-methoxy-
- 5-(hydroxymethyl)-2-methoxyBenzonitrile
- 3-Cyano-4-methoxybenzylalcohol
- 5-Hydroxymethyl-2-methoxybenzonitrile
- CS-0311002
- FT-0759462
- RXTUFTHZPMLGSR-UHFFFAOYSA-N
- SCHEMBL4504936
- 5-hydroxymethyl-2-methoxy-benzonitrile
- 3-cyano-4-methoxybenzyl alcohol
- AKOS014313744
- 310424-35-2
- Inchi： 1S/C9H9NO2/c1-12-9-3-2-7(6-11)4-8(9)5-10/h2-4,11H,6H2,1H3
- InChI Key： RXTUFTHZPMLGSR-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(CO)=CC=1C#N

Computed Properties

Exact Mass: 163.06337
Monoisotopic Mass: 163.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.2A^2
XLogP3: 0.7

Experimental Properties

PSA: 53.25

Benzonitrile,5-(hydroxymethyl)-2-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014001348-250mg	3-Cyano-4-methoxybenzyl alcohol	310424-35-2	97%	250mg	$499.20	2023-09-02
Alichem	A014001348-500mg	3-Cyano-4-methoxybenzyl alcohol	310424-35-2	97%	500mg	$815.00	2023-09-02
Alichem	A014001348-1g	3-Cyano-4-methoxybenzyl alcohol	310424-35-2	97%	1g	$1460.20	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1381672-250mg	5-(Hydroxymethyl)-2-methoxybenzonitrile	310424-35-2	98%	250mg	￥7392.00	2024-08-02